Cas no 2005535-45-3 (Cyclopentanemethanol, 1-(aminomethyl)-α-methyl-α-[(phenylmethoxy)methyl]-)

• Product Name: Cyclopentanemethanol, 1-(aminomethyl)-α-methyl-α-[(phenylmethoxy)methyl]-
• CAS No: 2005535-45-3
• MF: C₁₆H₂₅NO₂
• MW: 263.375204801559
• CID: 5277275
• PubChem ID: 165953816
• Update Time: 2025-06-07

Cyclopentanemethanol, 1-(aminomethyl)-α-methyl-α-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol, 1-(aminomethyl)-α-methyl-α-[(phenylmethoxy)methyl]-
• 2005535-45-3
• 2-[1-(aminomethyl)cyclopentyl]-1-(benzyloxy)propan-2-ol
• EN300-684105

• Inchi： 1S/C16H25NO2/c1-15(18,16(12-17)9-5-6-10-16)13-19-11-14-7-3-2-4-8-14/h2-4,7-8,18H,5-6,9-13,17H2,1H3
• InChI Key： VXNBVPIIKVLMIN-UHFFFAOYSA-N
• SMILES： OC(C)(COCC1C=CC=CC=1)C1(CN)CCCC1

Computed Properties

• Exact Mass: 263.188529040g/mol
• Monoisotopic Mass: 263.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.085±0.06 g/cm3(Predicted)
• Boiling Point: 395.9±17.0 °C(Predicted)
• pka: 14.34±0.29(Predicted)

Additional information on Cyclopentanemethanol, 1-(aminomethyl)-α-methyl-α-[(phenylmethoxy)methyl]-

Cyclopentanemethanol, 1-(Aminomethyl)-α-Methyl-α-[(Phenylmethoxy)Methyl]- (CAS No. 2005535-45-3): A Comprehensive Overview

Cyclopentanemethanol, 1-(aminomethyl)-α-methyl-α-[(phenylmethoxy)methyl]- (CAS No. 2005535-45-3) is a complex organic compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and synthetic chemistry. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of Cyclopentanemethanol, 1-(aminomethyl)-α-methyl-α-[(phenylmethoxy)methyl]- is noteworthy for its intricate arrangement of functional groups. The cyclopentane ring provides a stable core, while the aminomethyl and phenylmethoxy groups introduce reactivity and functional diversity. The presence of these groups allows for a wide range of chemical transformations and interactions, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have focused on the synthesis of Cyclopentanemethanol, 1-(aminomethyl)-α-methyl-α-[(phenylmethoxy)methyl]- using various methodologies. One notable approach involves the use of transition metal-catalyzed reactions, which have shown high efficiency and selectivity. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to construct the phenylmethoxy moiety with excellent yields and stereoselectivity. These advancements have not only improved the synthetic accessibility of the compound but also expanded its potential applications in medicinal chemistry.

In the context of pharmaceutical research, Cyclopentanemethanol, 1-(aminomethyl)-α-methyl-α-[(phenylmethoxy)methyl]- has shown promise as a lead compound for drug discovery. Its unique combination of functional groups allows it to interact with various biological targets, including enzymes and receptors. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For example, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy.

The biological activity of Cyclopentanemethanol, 1-(aminomethyl)-α-methyl-α-[(phenylmethoxy)methyl]- has been evaluated through in vitro and in vivo assays. In cell-based assays, it has demonstrated cytotoxic effects on cancer cell lines while showing minimal toxicity to normal cells. These findings highlight its potential as a selective therapeutic agent with reduced side effects. Additionally, animal studies have provided insights into its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These data are crucial for optimizing its formulation and dosing regimens for clinical trials.

Moreover, the chemical stability and solubility of Cyclopentanemethanol, 1-(aminomethyl)-α-methyl-α-[(phenylmethoxy)methyl]- are important considerations for its practical applications. Researchers have investigated various strategies to enhance its solubility in aqueous media, such as the use of prodrugs or nanotechnology-based delivery systems. These approaches aim to improve its bioavailability and therapeutic efficacy.

The environmental impact of Cyclopentanemethanol, 1-(aminomethyl)-α-methyl-α-[(phenylmethoxy)methyl]- is another area of ongoing research. Studies have assessed its biodegradability and potential environmental toxicity to ensure that its use does not pose significant ecological risks. Sustainable synthesis methods are being developed to minimize waste generation and reduce the environmental footprint associated with its production.

In conclusion, Cyclopentanemethanol, 1-(aminomethyl)-α-methyl-α-[(phenylmethoxy)methyl]- (CAS No. 2005535-45-3) is a versatile compound with promising applications in pharmaceutical research and synthetic chemistry. Its unique molecular structure and functional groups make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as a valuable asset in the field of medicinal chemistry.